N-(2-furylmethyl)-6-methoxy-2-naphthalenesulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-6-methoxynaphthalene-2-sulfonamide
• InChI: InChI=1S/C16H15NO4S/c1-20-14-6-4-13-10-16(7-5-12(13)9-14)22(18,19)17-11-15-3-2-8-21-15/h2-10,17H,11H2,1H3
• InChI Key: ZDEQQBGYLHCXQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C16H15NO4S
• Molecular Weight: 317.4 g/mol

Description

Compounds with a furylmethyl group, such as N-(2-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine, are often used in scientific research and industry. They can serve as building blocks for pharmaceuticals, reagents in organic synthesis, and tools for studying enzyme-catalyzed reactions.

Synthesis Analysis

The synthesis of furylmethyl compounds can involve various chemical reactions. For instance, a tris[N-(2-furylmethyl)-3-methoxy-salicylidenaminato]cobalt(III) complex was synthesized and characterized by single crystal X-ray diffraction analysis. Another study reported the synthesis of a 99mTc-N-2-(furylmethyl)iminodiacetic acid complex as a new renal radiopharmaceutical.

Molecular Structure Analysis

The molecular structure of furylmethyl compounds can be analyzed using techniques like X-ray diffraction and density functional theory. These techniques can provide insights into the geometric structure of the compounds.

Chemical Reactions Analysis

Furylmethyl compounds can participate in various chemical reactions. For example, 3-(2-furyl)acrylic acid and its derivatives were synthesized from carbohydrate-derived furfurals by chemical catalysis. Another study investigated the [3 + 2] cycloaddition reactions of N-methyl-C-(2-furyl) nitrone with maleimide derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of furylmethyl compounds can be determined using various analytical techniques. For example, N-(2-Furylmethyl)-N-hexadecylhexadecanamide has a molecular formula of C37H69NO2, an average mass of 559.949 Da, and a mono-isotopic mass of 559.532837 Da.

Scientific Research Applications

Antibacterial Activity

Furan derivatives, including our compound of interest, have been recognized for their antibacterial properties. . The incorporation of the furan nucleus into drug design is a significant strategy in medicinal chemistry, aiming to combat microbial resistance. This resistance has become a global issue, rendering many antimicrobial medicines ineffective. The furan derivatives’ therapeutic efficacy has inspired the creation of innovative antibacterial agents.

Antifungal and Antiviral Uses

. These properties make them valuable in the development of new treatments for fungal infections and viral diseases. The structural diversity of furan derivatives allows for the synthesis of various compounds with potential antifungal and antiviral efficacy.

Anti-inflammatory and Analgesic Effects

The anti-inflammatory and analgesic effects of furan derivatives are well-documented. .

Anticancer Potential

Furan derivatives have shown promise in anticancer research. . The research into these compounds continues to explore their efficacy and safety in cancer treatment.

Catalytic Organic Synthesis

In the field of organic synthesis, furan derivatives are used as intermediates in the synthesis of complex molecules. . This application is essential for the advancement of green chemistry and sustainable practices in chemical manufacturing.

Biomass Conversion

Furan derivatives are also significant in the conversion of biomass into small-molecule platform compounds. This process is part of a broader effort to find sustainable alternatives to fossil fuels. .

Mechanism of Action

The mechanism of action of furylmethyl compounds can vary depending on their structure and the biological system they interact with. For instance, benzimidazole derivatives, which are structurally similar to furylmethyl compounds, have been found to exhibit diverse anticancer activities.

Safety and Hazards

The safety and hazards associated with furylmethyl compounds can depend on their specific structure and usage. For instance, N-(2-FURYLMETHYL)MALEIMIDE is harmful if swallowed and should be handled with care.

Future Directions

The future directions in the research of furylmethyl compounds could involve the development of more selective, potent, and multi-target anticancer drugs, as well as the exploration of their potential applications in environmental and industrial chemistry.